Cas no 57119-37-6 (Glycine, N,N'-1,3-propanediylbis-)

• Product Name: Glycine, N,N'-1,3-propanediylbis-
• CAS No: 57119-37-6
• MF: C₇H₁₄N₂O₄
• MW: 190.197062015533
• CID: 346413
• Update Time: 2024-01-28

Glycine, N,N'-1,3-propanediylbis- Chemical and Physical Properties

Names and Identifiers

• Glycine, N,N'-1,3-propanediylbis-

• MDL： MFCD00142534
• Inchi： 1S/C7H14N2O4/c10-6(11)4-8-2-1-3-9-5-7(12)13/h8-9H,1-5H2,(H,10,11)(H,12,13)
• InChI Key： RKPHYUBLENEQNT-UHFFFAOYSA-N
• SMILES： C(NCC(O)=O)CCNCC(O)=O

Computed Properties

• Exact Mass: 190.09542
• Monoisotopic Mass: 190.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2

Experimental Properties

• Density: 1.259
• Melting Point: 210-213 °C(Solv: ethanol (64-17-5))
• Boiling Point: 419.6°C at 760 mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.505
• PSA: 98.66
• pka: 1.97±0.10(Predicted)